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Compound of Interest

Compound Name: Flucarbazone

Cat. No.: B134062

An In-depth Technical Guide to the Physical and Chemical Properties of Flucarbazone

Introduction

Flucarbazone, often used in its sodium salt form (Flucarbazone-sodium), is a selective, post-
emergence herbicide.[1][2][3] It belongs to the sulfonylaminocarbonyl-triazolinone class of
herbicides and is primarily utilized for the control of grass and some broadleaf weeds in cereal
crops like wheat.[4] Its herbicidal activity stems from the inhibition of the enzyme acetolactate
synthase (ALS), which is crucial for the biosynthesis of branched-chain amino acids in plants.
[5] This guide provides a detailed overview of the core physical and chemical properties of
Flucarbazone, intended for researchers, scientists, and professionals in drug development.
The information is presented through structured data tables, detailed experimental
methodologies, and logical diagrams to facilitate a comprehensive understanding.

Chemical Identity and Structure

Flucarbazone is the active acid form, while Flucarbazone-sodium is the salt commonly used
in commercial formulations.[6][7] In environmental conditions with moisture, Flucarbazone-
sodium readily dissociates to the flucarbazone anion.[6][7]

Caption: Chemical structure of Flucarbazone-sodium.

Core Physical and Chemical Properties
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The physical and chemical characteristics of a compound are fundamental to understanding its

environmental fate, bioavailability, and toxicological profile. The properties of Flucarbazone

and its sodium salt are summarized below.

Property Value Source
sodium;(3-methoxy-4-methyl-
5-ox0-1,2,4-triazole-1-

IUPAC Name carbonyl)-[2- PubChem][6]
(trifluoromethoxy)phenyl]sulfon
ylazanide
181274-17-9 (Flucarbazone-

CAS Number ) Merck Index|[8]
sodium)

Molecular Formula C12H10F3N4NaO6S PubChem|6]

Molecular Weight 418.28 g/mol PubChem][6]

Physical State

Colorless, odorless crystalline

powder

Merck Index[8]

Melting Point

200 °C (decomposes)

Merck Index, AERU[1][3][8]

Vapor Pressure

1.0 x 10-¢ mPa (20 °C) <1 X
10-° Pa (20°C)

AERU, Merck Index[1][3][8]

Density

1.59 g/cm3

Merck Index[8]

Dissociation Constant (pKa)

1.9 (25 °C)

AERU, PubChem[1][3][6]

Solubility Data

Solubility is a critical parameter that influences a herbicide's mobility in soil and its potential to

leach into groundwater. Flucarbazone-sodium is highly soluble in water.[1][2][3]
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Solvent Temperature Solubility Source

Water (pH 4-9) 20 °C 44 g/L Merck Index[8]
Dimethylsulfoxide 20 °C 250 g/L ChemicalBook[9]
Poly(ethylene glycol) 20°C >250 g/L ChemicalBook[9]

Partition and Adsorption Coefficients

The octanol-water partition coefficient (Log P or Log Kow) is an indicator of a substance's
lipophilicity and potential for bioaccumulation. The soil organic carbon-water partitioning
coefficient (Koc) predicts its mobility in soil.

Parameter pH Value Interpretation Source
Low
Log P (n- . :
4 -0.89 bioaccumulation Merck Index([8]
octanol/water) )
potential
Low
Log P (n- ) ) AERU, Merck
7 -1.84/-1.85 bioaccumulation
octanol/water) ) Index[2][8]
potential
Low
Log P (n- . .
9 -1.89 bioaccumulation Merck Index[8]
octanol/water) )
potential

Soil Adsorption _
o Very high
Coefficient (Koc) 36 PubChem][6]

mobility in soil

(estimated)

Stability and Degradation

Understanding the stability of Flucarbazone under various environmental conditions is key to
predicting its persistence.
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Parameter Condition Result Source
Aqueous Hydrolysis pH4,7,and 9 (20 °C)  Stable AERU, PubChem[1][6]
Aerobic Half-life of 64 to 76

) ) ) - PubChem][6]
Biodegradation (Soil) days
Anaerobic

) ) Half-life of 66 to 104
Biodegradation - PubChem|[6]

days

(Water)

Experimental Protocols

The determination of the physicochemical properties listed above follows standardized
international guidelines, primarily those established by the Organisation for Economic Co-
operation and Development (OECD).

Water Solubility (OECD Guideline 105)

This guideline describes two primary methods for determining the water solubility of a
substance: the Column Elution Method and the Flask Method.[10]

¢ Principle: To determine the saturation mass concentration of a substance in water at a given
temperature.[11][12]

o Flask Method (for solubilities > 102 g/L):
o An excess amount of the test substance is added to water.

o The mixture is agitated at a temperature slightly above the test temperature to achieve
equilibrium.

o The mixture is then cooled and maintained at the test temperature (e.g., 20 °C) under
continued agitation until saturation is achieved.[13]

o The solution is centrifuged or filtered, and the concentration of the substance in the
agueous phase is determined by a suitable analytical method (e.g., HPLC, GC).[12]
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e Column Elution Method (for solubilities < 10~2 g/L):

o A column is packed with an inert support material coated with an excess of the test
substance.[12]

o Water is passed through the column at a slow, constant rate.
o The concentration of the substance in the eluate is monitored over time.

o Water solubility is determined from the plateau concentration when the eluate becomes
saturated.[13]

Hydrolysis as a Function of pH (OECD Guideline 111)

This test assesses the abiotic degradation of a chemical in water at environmentally relevant
pH values.

e Principle: To measure the rate of hydrolytic transformation of a substance in sterile aqueous
buffer solutions at controlled temperatures in the dark.[14][15][16]

o Methodology:
o Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.[17][18]

o The test substance is added to each buffer solution at a concentration not exceeding 0.01
M or half its water solubility.[15][17]

o The solutions are incubated in the dark at a constant temperature (e.g., 50 °C for a
preliminary test, or lower for longer-term studies).[15][17]

o Samples are taken at appropriate time intervals and analyzed for the concentration of the
parent substance and any significant hydrolysis products.[18]

o The rate of hydrolysis and the half-life (DTso) are calculated. For Flucarbazone, the
substance is found to be stable under these conditions.[1][6]
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Experimental Workflow: OECD 111 Hydrolysis Study

Prepare sterile buffer solutions
(pH 4,7, 9)

Add Flucarbazone
(conc. <0.01 M)

Incubate in dark
at constant temperature

Sample at time intervals

Analyze concentration
(Parent & Products) via HPLC

Calculate hydrolysis rate
and half-life (DT50)

Click to download full resolution via product page

Caption: Workflow for determining hydrolysis as a function of pH.

Partition Coefficient (n-octanol/water) by HPLC Method
(OECD Guideline 117)

The HPLC method is a reliable and efficient alternative to the traditional shake-flask method for
determining the partition coefficient (Log P).
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» Principle: The method is based on the correlation between a substance's retention time on a
reverse-phase HPLC column and its n-octanol/water partition coefficient. Lipophilic
substances are retained longer than hydrophilic ones.[19][20]

o Methodology:

o Calibration: A series of reference compounds with known Log P values are injected into
the HPLC system to create a calibration curve of log retention time versus Log P.

o Sample Analysis: The test substance (Flucarbazone) is dissolved in the mobile phase and
injected into the HPLC system under the same isocratic conditions used for calibration.[20]

o Determination: The retention time of Flucarbazone is measured (in duplicate).[20]

o Calculation: The Log P of Flucarbazone is determined by interpolating its retention time
on the calibration graph.[20] This method is suitable for compounds with Log P values in
the range of 0 to 6.[21][22]

Environmental Fate and Behavior

The physicochemical properties of Flucarbazone dictate its behavior in the environment.

» Soil Mobility: With a very low pKa of 1.9, Flucarbazone exists almost entirely as an anion in
typical environmental pH ranges.[6] Anionic compounds generally exhibit low adsorption to
soil organic carbon and clay, leading to very high mobility.[6] This is consistent with its low
estimated Koc value of 36.[6]

 Volatilization: Due to its low vapor pressure and its existence as a non-volatile anion in soil
and water, volatilization is not an important environmental fate process.[6]

e Bioaccumulation: The Log P values for Flucarbazone are negative across different pH
levels, indicating it is hydrophilic. This suggests a low potential for bioconcentration in
aguatic organisms.[6]
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Flucarbazone Dissociation based on pKa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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